Cas no 2580179-41-3 (tert-butyl 3-amino-5-fluoropyridine-2-carboxylate)

• Product Name: tert-butyl 3-amino-5-fluoropyridine-2-carboxylate
• CAS No: 2580179-41-3
• MF: C₁₀H₁₃FN₂O₂
• MW: 212.220825910568
• CID: 5658893
• PubChem ID: 133063226
• Update Time: 2025-06-15

tert-butyl 3-amino-5-fluoropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-amino-5-fluoropicolinate
• tert-butyl 3-amino-5-fluoropyridine-2-carboxylate
• EN300-27728998
• 2580179-41-3

• Inchi： 1S/C10H13FN2O2/c1-10(2,3)15-9(14)8-7(12)4-6(11)5-13-8/h4-5H,12H2,1-3H3
• InChI Key： JQWUKDUFUSKFLB-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(=C1)N)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 212.09610582g/mol
• Monoisotopic Mass: 212.09610582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 65.2Ų

Additional information on tert-butyl 3-amino-5-fluoropyridine-2-carboxylate

tert-butyl 3-amino-5-fluoropyridine-2-carboxylate (CAS No. 2580179-41-3): A Key Intermediate in Modern Pharmaceutical Synthesis

tert-butyl 3-amino-5-fluoropyridine-2-carboxylate, identified by its CAS number 2580179-41-3, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical synthesis. This compound, featuring a fluorinated pyridine core with an amino and a tert-butyl ester substituent, serves as a critical building block in the development of novel therapeutic agents. Its unique structural attributes make it particularly valuable in the synthesis of small-molecule drugs targeting various biological pathways.

The< strong>fluoropyridine moiety is a cornerstone in medicinal chemistry due to its ability to modulate drug properties such as metabolic stability, binding affinity, and cell permeability. The presence of a< strong>fluorine atom at the 5-position enhances the compound's lipophilicity and electronic properties, which are crucial for optimizing pharmacokinetic profiles. In contrast, the< strong>amino group at the 3-position provides a site for further functionalization, enabling the attachment of diverse pharmacophores or bioisosteres.

The< strong>tert-butyl ester functionality at the 2-position offers additional synthetic flexibility. This ester group can be readily hydrolyzed under mild conditions to yield a free carboxylic acid, which can then be coupled with various nucleophiles via amide bond formation. Such transformations are pivotal in constructing complex molecular architectures, including peptidomimetics and heterocyclic scaffolds. The tert-butyl group also serves as a protecting group, preventing unwanted side reactions during multi-step syntheses.

In recent years, there has been a surge in research focused on fluorinated pyridines due to their emerging role in drug discovery. Studies have demonstrated that incorporating fluorine into pyridine derivatives can significantly improve drug-like properties, such as solubility and bioavailability. For instance, fluorinated pyridines have been shown to enhance binding interactions with target proteins by increasing hydrophobicity and electronic tuning. This has led to their widespread use in kinase inhibitors, antiviral agents, and anticancer drugs.

tert-butyl 3-amino-5-fluoropyridine-2-carboxylate has been employed in several high-profile drug development projects. One notable application is in the synthesis of< strong>protein kinase inhibitors, where its pyridine core interacts with key residues in the ATP-binding pocket. The fluorine atom at the 5-position helps to stabilize the transition state during substrate binding, while the amino group allows for further derivatization to optimize selectivity against off-target kinases. Such inhibitors have shown promise in treating cancers and inflammatory diseases.

The compound's utility extends beyond kinase inhibitors. Researchers have leveraged its scaffold to develop< strong>antiviral agents, particularly those targeting RNA-dependent RNA polymerases (RdRp) in viruses like influenza and HIV. The fluoropyridine moiety contributes to viral enzyme inhibition by mimicking natural substrates or disrupting critical interactions within the active site. Additionally, the tert-butyl ester can be modified to introduce hydrophilic or lipophilic groups, fine-tuning solubility and membrane penetration for improved therapeutic efficacy.

The< strong>fluorine atom's electronic effects also play a crucial role in modulating drug-receptor interactions. Fluorine's ability to engage in weak hydrogen bonding and π-cation interactions can enhance binding affinities without compromising selectivity. This has been exploited in designing< strong>antibody-drug conjugates (ADCs), where fluorinated pyridines serve as linkers or warheads for targeted therapies. The stability and reactivity of these linkers are paramount for ensuring payload delivery to cancer cells while minimizing systemic toxicity.

Synthetic methodologies for< strong>tert-butyl 3-amino-5-fluoropyridine-2-carboxylate have evolved significantly over recent decades. Modern approaches often employ transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, to construct complex pyridine derivatives efficiently. These methods allow for precise functionalization at multiple positions around the pyridine ring, enabling rapid diversification of molecular libraries.

The tert-butyl ester group provides an excellent handle for protecting group strategies during multi-step syntheses. Once introduced into a molecule, it can be selectively removed under mild acidic or basic conditions without affecting other sensitive functionalities. This makes it an invaluable tool for synthetic chemists working on complex natural product analogs or biologics-derived molecules.

The demand for high-purity< strong>CAS No. 2580179-41-3 has driven advancements in manufacturing processes, ensuring consistency and scalability for industrial applications. Current synthetic routes often involve multi-component reactions or flow chemistry techniques that minimize byproduct formation and improve atom economy. Such innovations not only enhance yield but also align with green chemistry principles by reducing waste generation.

In conclusion,< strong>tert-butyl 3-amino-5-fluoropyridine-2-carboxylate represents a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural features—comprising a fluorinated pyridine core with an amino group and a tert-butyl ester—make it indispensable for developing novel therapeutics targeting diverse diseases. The compound's versatility stems from its ability to undergo selective functionalization while maintaining high reactivity and stability under various synthetic conditions.

The integration of< strong>CAS No. 2580179-41-3 into drug discovery pipelines continues to inspire innovation across academia and industry alike. As research progresses into structure-based drug design and computational modeling, compounds like this will remain pivotal in identifying next-generation therapeutics with improved efficacy and safety profiles.